4-chloro-2-nitro-N-(1,2,4-triazol-4-yl)benzamide

• CAS No.: 333346-96-6
• Molecular Formula: C9H6ClN5O3
• Molecular Weight: 267.63 g/mol
• IUPAC Name: 4-chloro-2-nitro-N-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C9H6ClN5O3/c10-6-1-2-7(8(3-6)15(17)18)9(16)13-14-4-11-12-5-14/h1-5H,(H,13,16)
• InChI Key: XVKSJPUQEHIEFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)[N+](=O)[O-])C(=O)NN2C=NN=C2
• solubility: 21.7 [ug/mL] (The mean of the results at pH 7.4)

Description

4-chloro-2-nitro-N-(1,2,4-triazol-4-yl)benzamide is a heterocyclic compound that contains a 1,2,4-triazole ring. Compounds containing the 1,2,4-triazole ring are known for their diverse biological activities and are widely used in pharmaceuticals, agrochemicals, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-2-nitro-N-(1,2,4-triazol-4-yl)benzamide typically involves the reaction of 4-chloro-2-nitrobenzoic acid with 1,2,4-triazole under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an appropriate solvent such as dichloromethane .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and purity while reducing production costs .

Chemical Reactions Analysis

Types of Reactions

4-chloro-2-nitro-N-(1,2,4-triazol-4-yl)benzamide can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Reduction: 4-amino-2-nitro-N-(1,2,4-triazol-4-yl)benzamide.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-chloro-2-nitro-N-(1,2,4-triazol-4-yl)benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and anticancer activities.

Medicine: Explored as a potential drug candidate for various diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-chloro-2-nitro-N-(1,2,4-triazol-4-yl)benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to the desired biological effect. The exact molecular pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

Fluconazole: Contains a 1,2,4-triazole ring and is used as an antifungal agent.

Anastrozole: Another 1,2,4-triazole-containing compound used in the treatment of breast cancer.

Uniqueness

4-chloro-2-nitro-N-(1,2,4-triazol-4-yl)benzamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its combination of a chloro and nitro group with a 1,2,4-triazole ring makes it a versatile compound for various applications .